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Compound of Interest

Compound Name: N-Methylanthranilate

Cat. No.: B085802

For researchers and scientists in the fast-paced world of drug development, adherence to
safety protocols is paramount. This guide provides essential, step-by-step procedures for the
proper disposal of N-Methylanthranilate, ensuring the safety of laboratory personnel and the
protection of our environment. By fostering a culture of safety and responsibility, we aim to be
your trusted partner in chemical handling and laboratory safety.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is crucial to handle N-Methylanthranilate with
appropriate care. This substance is known to cause serious eye irritation.[1] Always wear
personal protective equipment (PPE), including safety glasses or goggles and chemical-
resistant gloves.[1] Work in a well-ventilated area to avoid inhalation of vapors or aerosols.[2] In
case of accidental contact, follow these first-aid measures:

» Eye Contact: Immediately rinse with plenty of water for several minutes.[2] If contact lenses
are present, remove them if it is easy to do so and continue rinsing. Seek medical attention if
irritation persists.[1]

» Skin Contact: Remove all contaminated clothing and rinse the skin with water.[2]
 Inhalation: Move to an area with fresh air.[2]

e Ingestion: Rinse the mouth with water and consult a physician.[2][3]
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Step-by-Step Disposal Protocol for N-
Methylanthranilate

The disposal of N-Methylanthranilate must comply with all national and local regulations. In
the United States, the primary federal legislation governing hazardous waste is the Resource
Conservation and Recovery Act (RCRA), which establishes a "cradle-to-grave" approach to
hazardous waste management.[4][5]

Step 1: Waste Identification and Classification

Determine if your N-Methylanthranilate waste is considered hazardous. While N-
Methylanthranilate itself is not always listed as a hazardous waste, it is crucial to assess its
characteristics and any potential contaminants. If it has been mixed with other substances, the
resulting mixture may be classified as hazardous.

Step 2: Proper Waste Containment

» Original Containers: Whenever possible, leave the chemical waste in its original container.
This ensures that the contents are clearly labeled.

» Labeling: If the original container is not usable, transfer the waste to a compatible, leak-proof
container. Label the container clearly with "N-Methylanthranilate Waste" and include any
other components of the mixture.

» No Mixing: Do not mix N-Methylanthranilate waste with other chemical waste streams
unless specifically instructed to do so by your institution's environmental health and safety
(EHS) department.

Step 3: Segregation and Storage

» Store the N-Methylanthranilate waste in a designated, well-ventilated, and secure area
away from incompatible materials.

o Keep the container tightly closed to prevent spills or the release of vapors.

Step 4: Arrange for Professional Disposal

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b085802?utm_src=pdf-body
https://www.benchchem.com/product/b085802?utm_src=pdf-body
https://www.benchchem.com/product/b085802?utm_src=pdf-body
https://m.youtube.com/watch?v=5N0vbP4F5ZY
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://www.benchchem.com/product/b085802?utm_src=pdf-body
https://www.benchchem.com/product/b085802?utm_src=pdf-body
https://www.benchchem.com/product/b085802?utm_src=pdf-body
https://www.benchchem.com/product/b085802?utm_src=pdf-body
https://www.benchchem.com/product/b085802?utm_src=pdf-body
https://www.benchchem.com/product/b085802?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of
the N-Methylanthranilate waste.

o Documentation: Complete all necessary waste disposal forms as required by your institution
and local regulations. This typically includes information on the chemical composition and
guantity of the waste.

Step 5: Decontamination of Empty Containers

Handle uncleaned, empty containers as you would the product itself. Triple-rinse the container
with a suitable solvent. The rinsate should be collected and disposed of as hazardous waste.
Once decontaminated, the container can be disposed of according to your institution's
guidelines for non-hazardous waste.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for N-
Methylanthranilate.

Property Value Reference
H319: Causes serious eye

GHS Hazard Statement o --INVALID-LINK--
irritation

Boiling Point 256 °C (493 °F) --INVALID-LINK--

Density 1.126 g/cm3 at 25 °C (77 °F) --INVALID-LINK--

) Not regulated as a dangerous
Transport Regulation --INVALID-LINK--
good (IATA-DGR, IMDG-Code)

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of N-
Methylanthranilate.
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N-Methylanthranilate Disposal Workflow

Start: N-Methylanthranilate Waste Generated

Is the waste in its original container?

Is the waste mixed with other chemicals?

Yes

Store in a designated, secure area.

—

Complete all required disposal documentation.
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Caption: A flowchart outlining the key steps for the safe and compliant disposal of N-
Methylanthranilate waste in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085802#n-methylanthranilate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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